3-(3-Methoxypropyl)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H21NO6S
• Molecular Weight: 367.4 g/mol
• IUPAC Name: (5E)-3-(3-methoxypropyl)-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H21NO6S/c1-21-7-5-6-18-16(19)14(25-17(18)20)10-11-8-12(22-2)15(24-4)13(9-11)23-3/h8-10H,5-7H2,1-4H3/b14-10+
• InChI Key: LOMKCPJLIQQAMG-GXDHUFHOSA-N
• Isomeric SMILES: COCCCN1C(=O)/C(=C\C2=CC(=C(C(=C2)OC)OC)OC)/SC1=O
• SMILES: COCCCN1C(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)SC1=O

Description

3-(3-Methoxypropyl)-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidine-2,4-dione is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is also known as thioflavin T and is a derivative of thiazolidine-2,4-dione. Thioflavin T has been extensively studied for its ability to interact with amyloid fibrils, which are implicated in the pathogenesis of various neurodegenerative diseases, including Alzheimer's disease.

Mechanism of Action

Thioflavin T binds to amyloid fibrils through hydrophobic interactions and forms a beta-sheet structure with the amyloid protein. The binding of thioflavin T to amyloid fibrils results in a significant increase in fluorescence, which can be detected using spectroscopic methods. Thioflavin T has been shown to bind specifically to amyloid fibrils and not to other proteins, making it a useful tool for the study of amyloid aggregation.
Biochemical and Physiological Effects:
Thioflavin T does not have any significant biochemical or physiological effects on cells or tissues. The compound is relatively non-toxic and has been used in various in vitro and in vivo studies without any adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of thioflavin T is its ability to specifically label amyloid fibrils, making it a valuable tool for the study of amyloid aggregation. Thioflavin T is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of thioflavin T is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for the use of thioflavin T in scientific research. One area of interest is the development of new diagnostic tools for the detection of amyloid deposits in vivo. Thioflavin T has been used to develop several imaging agents for the detection of amyloid deposits in animal models, and further research in this area could lead to the development of new diagnostic tools for the early detection of neurodegenerative diseases. Another potential future direction is the development of new therapeutics that target amyloid fibrils. Thioflavin T has been used as a starting point for the development of several small molecule inhibitors of amyloid aggregation, and further research in this area could lead to the development of new drugs for the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of thioflavin T involves the condensation of 3,4,5-trimethoxybenzaldehyde and 3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione in the presence of a suitable catalyst. The reaction proceeds via the formation of an imine intermediate, which is subsequently reduced to yield thioflavin T. The synthesis of thioflavin T is a relatively straightforward process and can be carried out on a large scale.

Scientific Research Applications

Thioflavin T has been extensively studied for its ability to bind to amyloid fibrils and fluorescently label them. The compound is widely used as a tool to study the aggregation of amyloid proteins and to investigate the mechanism of amyloid formation. Thioflavin T has been used to study the aggregation of various amyloid proteins, including amyloid beta, alpha-synuclein, and tau. The compound has also been used to develop diagnostic tools for the detection of amyloid deposits in vivo.